Cas no 1805891-93-3 (Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate)

• Product Name: Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate
• CAS No: 1805891-93-3
• MF: C₁₃H₁₂F₆O₃S
• MW: 362.288003921509
• CID: 4986280
• Update Time: 2025-05-24

Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate

• Inchi： 1S/C13H12F6O3S/c1-2-21-11(20)6-3-8-7-9(22-12(14,15)16)4-5-10(8)23-13(17,18)19/h4-5,7H,2-3,6H2,1H3
• InChI Key： TYOWFIWBZRBQRF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1CCC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• XLogP3: 5.3
• Topological Polar Surface Area: 60.8

Additional information on Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate

Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate: A Comprehensive Overview

Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate is a complex organic compound with the CAS number 1805891-93-3. This compound is notable for its unique structure, which includes a trifluoromethoxy group and a trifluoromethylthio group attached to a phenyl ring, further connected to a propanoate ester moiety. The combination of these functional groups makes this compound highly versatile and interesting for various applications in the chemical industry.

The synthesis of Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate typically involves multi-step organic reactions, often starting from aromatic precursors with appropriate substitution patterns. The introduction of the trifluoromethoxy and trifluoromethylthio groups is achieved through advanced fluorination techniques, which are critical for ensuring the stability and reactivity of the final product.

Recent studies have highlighted the potential of this compound in the field of materials science, particularly in the development of advanced polymers and coatings. The presence of fluorinated groups imparts unique properties such as high thermal stability, excellent chemical resistance, and low surface energy, making it ideal for applications in high-performance materials.

In addition to its industrial applications, Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate has also been explored in pharmaceutical research. Its structure suggests potential bioactivity, and ongoing studies are investigating its role as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to the strong intermolecular forces arising from the fluorinated substituents. Its solubility characteristics make it suitable for use in various solvents, facilitating its application in both laboratory settings and industrial processes.

From an environmental perspective, the stability of Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate is a subject of interest. Research indicates that it undergoes minimal degradation under standard environmental conditions, which raises considerations for its long-term impact on ecosystems.

In conclusion, Ethyl 3-(5-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate (CAS No: 1805891-93-3) stands out as a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset in modern chemical research and industry.